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Compound of Interest

Compound Name: PR5-LL-CM01

Cat. No.: B1678028

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with PR5-LL-CM01, a potent inhibitor of protein

arginine methyltransferase 5 (PRMT5). Adherence to these procedures is vital for ensuring

laboratory safety and maintaining experimental integrity.
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Property Value

Chemical Name PR5-LL-CM01

CAS Number 1005307-86-7

Molecular Formula C23H27N7

Molecular Weight 401.52 g/mol

Description
A novel, potent, and specific small molecule

inhibitor of PRMT5.

Primary Target Protein Arginine Methyltransferase 5 (PRMT5)

Use
For research use only. Not for human or

veterinary use.

Personal Protective Equipment (PPE)
Given that PR5-LL-CM01 is a potent enzyme inhibitor, appropriate PPE is mandatory to

prevent accidental exposure. While it may be shipped as a non-hazardous chemical, its

biological potency necessitates caution.
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PPE Item Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double-

gloving is recommended.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosolized powder.

Lab Coat

Standard laboratory coat. A

disposable gown is

recommended when handling

larger quantities.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A fit-tested N95 respirator or

higher should be used when

handling the powder form to

avoid inhalation.

Prevents inhalation of the

powdered compound.

Handling and Operational Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a dry, dark place.

Short-term storage: 0 - 4°C (days to weeks).

Long-term storage: -20°C (months to years).

For stock solutions, it is recommended to store them at -80°C for up to 6 months or -20°C for

up to 1 month, protected from light.

Preparation of Stock Solutions:

Perform all weighing and initial dilutions in a chemical fume hood or a ventilated enclosure to

minimize inhalation exposure.
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Use the recommended solvent as indicated on the product datasheet. A common solvent for

similar compounds is DMSO.

To avoid repeated freeze-thaw cycles which can inactivate the product, aliquot the stock

solution into single-use volumes.

Experimental Workflow:
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Experimental workflow for PR5-LL-CM01.
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Disposal Plan
Proper disposal of PR5-LL-CM01 and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, such as pipette tips, tubes, gloves, and

paper towels, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all aqueous and solvent-based solutions containing PR5-LL-CM01 in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other

waste streams unless compatibility is confirmed.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Procedure:

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name

"PR5-LL-CM01".

Store waste containers in a designated and secure secondary containment area.

Arrange for pick-up and disposal by a certified hazardous waste management company in

accordance with local, state, and federal regulations.

Do not dispose of PR5-LL-CM01 down the drain or in regular trash.

Emergency Procedures
Spills:

Evacuate the immediate area of the spill.

Alert colleagues and the lab supervisor.

If the spill is small and you are trained to handle it:
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Don appropriate PPE, including double gloves, a lab coat, and eye protection. Use

respiratory protection for powdered spills.

Cover the spill with an absorbent material.

Carefully clean the area with a suitable decontaminating solution.

Collect all cleanup materials in a sealed bag and dispose of as hazardous waste.

For large spills, evacuate the lab and contact the institution's environmental health and

safety (EHS) office immediately.

Accidental Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the medical personnel.

Signaling Pathway
PR5-LL-CM01 is an inhibitor of PRMT5, which plays a role in various cellular signaling

pathways, including those related to cancer cell proliferation and survival. One key pathway

influenced by PRMT5 is the NF-κB signaling pathway.
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Inhibition of PRMT5 by PR5-LL-CM01 blocks NF-κB activation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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